Cas no 35958-30-6 (2,2'-Ethylidenebis(4,6-di-tert-butylphenol))

• Product Name: 2,2'-Ethylidenebis(4,6-di-tert-butylphenol)
• CAS No: 35958-30-6
• MF: C₃₀H₄₆O₂
• MW: 438.685049533844
• MDL: MFCD00075576
• CID: 311384
• Update Time: 2026-05-14

2,2'-Ethylidenebis(4,6-di-tert-butylphenol) Chemical and Physical Properties

Names and Identifiers

• 1,1-BIS(3,5-DI-TERT-BUTYL-2-HYDROXYPHENYL)ETHANE
• 2,2?Ethylidene-bis(4,6-di-tert-butylphenol)
• 2,4-ditert-butyl-6-[1-(3,5-ditert-butyl-2-hydroxyphenyl)ethyl]phenol
• 2,2’-Ethylidene-bis(4,6-di-tert-butylphenol)
• 2,2-bis(2-hydroxy-3,5-di-tert-butylphenyl)ethane
• 2,2'-ethane-1,1-diylbis(4,6-di-tert-butylphenol)
• 2,2'-Ethylidenebis(4,6-di-tert-butylphenol)
• 2,4-bis(tert-butyl)-6-{[3,5-bis(tert-butyl)-2-hydroxyphenyl]ethyl}phenol
• 6,6'-(ethane-1,1-diyl)bis(2,4-ditert-butylphenol)
• BIDD:ER0461
• Phenol,2,2'-ethylidenebis(4,6-bis(1,1-dimethylethyl)
• 2,2'-Ethylidenebis[4,6-di-tert-butylphenol]
• Anox 29
• Ethanox 308
• Ionox 129
• Irganox 129
• Isonox 129
• Tinogard NOA
• Vanox 1290
• tetrabutyl ethylidenebisphenol
• Phenol, 2,2'-ethylidenebis[4,6-bis(1,1-dimethylethyl)-
• 6,6'-(Ethane-1,1-diyl)bis(2,4-di-tert-butylphenol)
• AY30042JFF
• DXCHWXWXYPEZKM-UHFFFAOYSA-N
• Phenol, 2,2'-ethylidenebis(4,6-bis(1,1-dimethylethyl)-
• Ethylidenebisdibutylphenol
• 2,2-ethylideneb

• MDL： MFCD00075576
• Inchi： 1S/C30H46O2/c1-18(21-14-19(27(2,3)4)16-23(25(21)31)29(8,9)10)22-15-20(28(5,6)7)17-24(26(22)32)30(11,12)13/h14-18,31-32H,1-13H3
• InChI Key： DXCHWXWXYPEZKM-UHFFFAOYSA-N
• SMILES： O([H])C1C(=C([H])C(=C([H])C=1C([H])(C([H])([H])[H])C1C([H])=C(C([H])=C(C=1O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 438.35000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 10.1
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 0.975±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 162-164 °C(lit.)
• Solubility: Insuluble (1.4E-4 g/L) (25 ºC),
• PSA: 40.46000
• LogP: 8.43960

2,2'-Ethylidenebis(4,6-di-tert-butylphenol) Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38